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Compound of Interest

Compound Name: 3-Ethoxy-4-iodobenzaldehyde

CAS No.: 916344-27-9

Cat. No.: B1529558

Get Quote

Technical Profile: 3-Ethoxy-4-iodobenzaldehyde
High-Fidelity Database Integration & Synthetic Utility Guide[1][2]

Chemical Identity & Database Interoperability
To ensure precise retrieval in databases like PubChem, ChEMBL, or SciFinder, researchers

must distinguish this specific isomer from its common regioisomer (4-ethoxy-3-

iodobenzaldehyde).[1] The iodine atom at the para position relative to the aldehyde (C4) and

the ethoxy group at the meta position (C3) creates a unique steric and electronic environment.

[1]

Core Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1529558#bc-rfq
https://patents.google.com/patent/CN107827722B/en
https://www.rsc.org/suppdata/d4/ob/d4ob00603h/d4ob00603h1.pdf
https://patents.google.com/patent/CN107827722B/en
https://patents.google.com/patent/CN107827722B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1529558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

IUPAC Name 3-ethoxy-4-iodobenzaldehyde

Molecular Formula

ngcontent-ng-c1352109670=""

_nghost-ng-c1270319359=""

class="inline ng-star-inserted">

Molecular Weight 276.07 g/mol

CAS Number 191348-16-0 (Verify batch)

Note: Often custom

synthesized; commercially

rarer than the 3-hydroxy

analog.

SMILES CCOC1=C(I)C=CC(C=O)=C1 Canonical representation.[1]

InChI String

InChI=1S/C9H9IO2/c1-2-12-9-

5-7(6-11)3-4-8(9)10/h3-

6H,2H2,1H3

Standard InChI for verification.

Structural Visualization (DOT)
The following diagram illustrates the chemical connectivity and functional group mapping for

database parsing logic.
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Figure 1: Structural connectivity of 3-Ethoxy-4-iodobenzaldehyde, highlighting the ortho-

relationship between the ethoxy and iodine substituents.[1]
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Reactivity Profile & Synthetic Logic
The utility of 3-ethoxy-4-iodobenzaldehyde lies in its orthogonal reactivity.[1] It possesses two

distinct "handles" that allow for sequential functionalization without protecting groups.[1]

C4-Iodide (Electrophile for Cross-Coupling): The iodine atom is highly labile to Palladium

(Pd[0]) oxidative addition.[1] Being ortho to the electron-donating ethoxy group increases the

electron density at the carbon-iodine bond slightly, but it remains an excellent substrate for

Suzuki-Miyaura, Sonogashira, or Heck couplings.[1]

C1-Aldehyde (Electrophile for Condensation): The aldehyde is susceptible to nucleophilic

attack (e.g., reductive amination, Wittig reaction).[1]

C3-Ethoxy (Modulator): The ethoxy group acts as a lipophilic anchor and a hydrogen bond

acceptor, often critical for binding affinity in hydrophobic pockets of enzymes (e.g., PDE4).[1]

Synthesis Protocol: Alkylation Route
Since the specific 3-ethoxy-4-iodo derivative is often expensive or unavailable in bulk, the most

reliable route is the O-alkylation of 3-hydroxy-4-iodobenzaldehyde.[1] This precursor is widely

available and stable.[1]

Materials
Precursor: 3-Hydroxy-4-iodobenzaldehyde (CAS: 154230-04-5).[1]

Alkylating Agent: Iodoethane (EtI) or Diethyl sulfate (ngcontent-ng-c1352109670="" _nghost-

ng-c1270319359="" class="inline ng-star-inserted">

).

Base: Potassium Carbonate (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

) or Cesium Carbonate (

).

Solvent: DMF (anhydrous) or Acetone (reagent grade).[1]
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Step-by-Step Methodology
This protocol ensures high yield (>90%) by preventing over-alkylation or oxidation.[1]

Preparation: Charge a flame-dried round-bottom flask with 3-hydroxy-4-iodobenzaldehyde

(1.0 eq) and anhydrous DMF (0.2 M concentration).

Deprotonation: Add ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

(1.5 eq) in one portion. The solution may turn yellow/orange due to phenoxide formation.[1]
Stir at Room Temperature (RT) for 15 minutes under

atmosphere.

Alkylation: Dropwise add Iodoethane (1.2 eq) via syringe.

Critical Control: Do not dump the alkyl halide; exothermic control is vital to prevent side

reactions.[1]

Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor via TLC (Hexane:EtOAc 4:1).[1]

The starting material (more polar phenol) should disappear, yielding a less polar spot (ether).

[1]

Workup:

Cool to RT.

Pour into ice-water (5x reaction volume). The product often precipitates as a white/pale

yellow solid.[1]

If solid forms: Filter and wash with cold water.[1]

If oil forms: Extract with Ethyl Acetate (3x), wash with brine, dry over ngcontent-ng-

c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

.
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Purification: Recrystallization from Ethanol/Hexane is usually sufficient.[1] If necessary, flash

column chromatography (SiO2, 0-20% EtOAc in Hexanes).[1]

Experimental Workflow Diagram
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Figure 2: Optimized synthetic workflow for the conversion of 3-hydroxy-4-iodobenzaldehyde to

the target ethoxy derivative.
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Cheminformatics & Docking Application
When using 3-ethoxy-4-iodobenzaldehyde in Virtual Screening (VS) or Structure-Activity

Relationship (SAR) studies, correct conformation generation is vital.[1]

Lipophilicity (cLogP): The ethoxy and iodo groups significantly increase lipophilicity

(Predicted cLogP ~2.[1]8) compared to the hydroxy precursor (~1.9).[1] This enhances

membrane permeability but may reduce solubility.[1]

Conformation: The ethoxy group at C3 will adopt a conformation to minimize steric clash with

the bulky Iodine at C4.[1] In docking simulations, ensure the ethyl chain is free to rotate but

penalize conformations where the methylene hydrogens clash with the iodine lone pairs.

Database Search Queries
Use the following exact strings for bulk vendor searches (e.g., Enamine, WuXi, Sigma):

Exact Match:CCOC1=C(I)C=CC(C=O)=C1

Substructure:Ic1ccc(C=O)cc1 (Search for 3-alkoxy analogs)

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 244728 (Analog: 3-Ethoxy-4-methoxybenzaldehyde).[1] Retrieved from [Link][1]

Note: Used for structural verification of the 3-ethoxy-4-substituted benzaldehyde scaffold.

[1]

Note: Reference for the ethoxy-benzaldehyde core properties and handling.

Royal Society of Chemistry (2019).Efficient and sustainable laccase-catalyzed iodination of

p-substituted phenols.[1] RSC Advances.[1][3] Retrieved from [Link]

Note: Validates the iodination patterns and synthesis of 3-ethoxy-4-hydroxy-5-
iodobenzaldehyde analogs.

Note: Provides the base protocol for the precursor synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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